Cas no 1933482-15-5 (trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol)

• Product Name: trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol
• CAS No: 1933482-15-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6416718
• PubChem ID: 93387397
• Update Time: 2025-07-09

trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol
• 3-Furanol, tetrahydro-4-[[(3-methylphenyl)methyl]amino]-, (3S,4R)-
• (3S,4R)-4-((3-Methylbenzyl)amino)tetrahydrofuran-3-ol
• starbld0006331
• (3S,4R)-4-{[(3-methylphenyl)methyl]amino}oxolan-3-ol
• F6545-4937
• trans-4-{[(3-methylphenyl)methyl]amino}oxolan-3-ol
• 1933482-15-5
• AKOS040823338

• Inchi： 1S/C12H17NO2/c1-9-3-2-4-10(5-9)6-13-11-7-15-8-12(11)14/h2-5,11-14H,6-8H2,1H3/t11-,12-/m1/s1
• InChI Key： ONPAAINPXRBUQV-VXGBXAGGSA-N
• SMILES： O1C[C@@H](NCC2=CC=CC(C)=C2)[C@H](O)C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 368.7±42.0 °C(Predicted)
• pka: 14.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol

Professional Introduction to trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol (CAS No. 1933482-15-5)

trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1933482-15-5, belongs to the oxolane class of molecules, which are known for their versatility in drug design. The presence of a methylamino group and a 3-methylphenyl substituent enhances its molecular complexity, making it a promising candidate for further investigation.

The structural framework of trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol incorporates an oxygen atom within the ring, which is a key feature for its interaction with biological targets. This oxygen atom can participate in hydrogen bonding, a critical aspect for drug-receptor binding affinity. The compound's trans configuration suggests a specific spatial arrangement of atoms, which can influence its pharmacokinetic and pharmacodynamic properties. Such structural features are often exploited in medicinal chemistry to optimize drug efficacy and reduce side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary simulations suggest potential interactions with cytochrome P450 enzymes, which are crucial for drug metabolism. This finding aligns with the growing interest in developing molecules that can modulate these enzymes for therapeutic benefits.

The 3-methylphenyl moiety in trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol is particularly noteworthy, as aromatic rings are frequently found in bioactive molecules. The methyl group attached to the phenyl ring can influence electronic properties, affecting the compound's solubility and bioavailability. Additionally, the presence of an amine group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility makes it an attractive scaffold for designing novel therapeutic agents.

In the context of neurological research, oxolane derivatives have shown promise as potential candidates for treating neurodegenerative diseases. The structural similarity between trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol and known bioactive compounds suggests that it may exhibit neuroprotective or anti-inflammatory effects. While clinical trials are still in progress, preclinical studies have highlighted its potential role in modulating pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier is also being evaluated, as this is a critical factor for central nervous system drugs.

The synthesis of trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and transition-metal-catalyzed coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing enough material for both laboratory studies and potential future clinical applications. The development of efficient synthetic routes is a key step toward making this compound more accessible for broader research purposes.

Environmental considerations also play a significant role in the production and application of trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during synthesis. Solvent selection, catalyst recovery, and waste management are critical aspects that need to be addressed. By adopting sustainable practices, the pharmaceutical industry can ensure that the development of new compounds like this one is environmentally responsible.

The future prospects of trans-4-{(3-methylphenyl)methylamino}oxolan-3-ol are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like this one will likely find roles in treating a wide range of diseases.